Cas no 15863-56-6 (Benzene, 1-isothiocyanato-4-(methylsulfonyl)-)

• Product Name: Benzene, 1-isothiocyanato-4-(methylsulfonyl)-
• CAS No: 15863-56-6
• MF: C₈H₇NO₂S₂
• MW: 213.27667927742
• MDL: MFCD09800836
• CID: 1337416
• PubChem ID: 15078206
• Update Time: 2025-04-25

Benzene, 1-isothiocyanato-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isothiocyanato-4-(methylsulfonyl)-
• 1-isothiocyanato-4-methylsulfonylbenzene
• DTXSID50567911
• 15863-56-6
• 1-Isothiocyanato-4-(methanesulfonyl)benzene
• MFCD09800836
• 1-isothiocyanato4-methanesulfonylbenzene
• 1-isothiocyanato-4-(methylsulfonyl)benzene
• 4-Methylsulfonylphenylisothiocyanate
• SY326242
• 1-isothiocyanato-4-methanesulfonylbenzene
• AKOS000212144
• 4-(Methylsulfonyl)phenyl isothiocyanate
• SCHEMBL2891113
• VSEGGIPVCHEXNW-UHFFFAOYSA-N
• J-009515

• MDL： MFCD09800836
• Inchi： 1S/C8H7NO2S2/c1-13(10,11)8-4-2-7(3-5-8)9-6-12/h2-5H,1H3
• InChI Key： VSEGGIPVCHEXNW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)N=C=S)(=O)=O

Computed Properties

• Exact Mass: 212.99191
• Monoisotopic Mass: 212.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 46.5

Additional information on Benzene, 1-isothiocyanato-4-(methylsulfonyl)-

Benzene, 1-isothiocyanato-4-(methylsulfonyl)- (CAS No. 15863-56-6)

Benzene, 1-isothiocyanato-4-(methylsulfonyl)-, also known by its CAS registry number 15863-56-6, is a chemical compound with a unique structure and versatile applications. This compound belongs to the family of aromatic sulfonamides and is widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. Its structure consists of a benzene ring substituted with an isothiocyanato group at position 1 and a methylsulfonyl group at position 4, making it a highly functionalized molecule with potential for further derivatization.

The synthesis of Benzene, 1-isothiocyanato-4-(methylsulfonyl)- typically involves multi-step reactions, often starting from benzene derivatives. The introduction of the isothiocyanato group is achieved through nucleophilic aromatic substitution or coupling reactions, while the methylsulfonyl group is introduced via sulfonation or substitution reactions. These steps require precise control of reaction conditions to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of Benzene, 1-isothiocyanato-4-(methylsulfonyl)- in drug discovery and development. Its structure allows for the incorporation of bioactive moieties, making it a valuable scaffold for designing novel pharmaceutical agents. For instance, researchers have explored its use as a precursor for anti-inflammatory drugs due to the presence of the isothiocyanato group, which exhibits anti-inflammatory properties. Additionally, the methylsulfonyl group enhances solubility and bioavailability, making this compound an attractive candidate for drug delivery systems.

In the field of agrochemistry, Benzene, 1-isothiocyanato-4-(methylsulfonyl)- has shown promise as a precursor for herbicides and fungicides. The isothiocyanato group is known to exhibit pesticidal activity, while the methylsulfonyl group improves stability and efficacy in agricultural applications. Recent advancements in green chemistry have also led to the exploration of this compound as an environmentally friendly alternative to traditional pesticides.

Beyond its applications in pharmaceuticals and agrochemistry, Benzene, 1-isothiocyanato-4-(methylsulfonyl)- has found use in materials science as a building block for advanced materials such as polymers and nanoparticles. Its functional groups enable easy modification and cross-linking, making it suitable for applications in coatings, adhesives, and electronic materials.

From an environmental perspective, understanding the fate and behavior of Benzene, 1-isothiocyanato-4-(methylsulfonyl)- in ecosystems is crucial for assessing its safety and sustainability. Recent studies have focused on its biodegradation pathways and toxicity profiles. The presence of the isothiocyanato group has been linked to potential environmental risks due to its reactivity with biological systems. However, the overall impact remains under investigation as more data emerges from ongoing research.

In conclusion, Benzene, 1-isothiocyanato-4-(methylsulfonyl)- (CAS No. 15863-56-6) is a multifaceted compound with significant potential across various industries. Its unique structure and functional groups make it a valuable tool for innovation in drug discovery, agrochemistry, and materials science. As research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing modern science and technology.